PI3Kdelta Inhibitor 1

• Molecular Formula: C27H38N6O5S
• Molecular Weight: 558.7 g/mol
• InChI: InChI=1S/C27H38N6O5S/c1-32-26-22(16-29-32)25(14-23(30-26)21-13-24(31-39(3,34)35)27(36-2)28-15-21)38-18-20-5-4-9-33(17-20)10-6-19-7-11-37-12-8-19/h13-16,19-20,31H,4-12,17-18H2,1-3H3/t20-/m1/s1
• InChIKey: IHEZCWZVYIBFRC-HXUWFJFHSA-N

Challenge: PI3Kδ inhibitors exhibit divergent selectivity and PK profiles, making generic substitution scientifically invalid and risking irreproducible data. Solution: PI3Kdelta Inhibitor 1 (Compound 5d) - a potent, selective, orally bioavailable pyrazolopyridine. • IC50 = 1.3 nM (enzymatic) • Superior microsomal stability vs. parent scaffold • Validated in TNP-Ficoll B-cell activation model • Oral bioavailability supports xenograft & autoimmune studies Order now to ensure isoform-specific target engagement.

PI3Kdelta Inhibitor 1 (Compound 5d) Overview

PI3Kdelta Inhibitor 1, also known as Compound 5d, is a pyrazolopyridine-based small molecule . It functions as a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform, with a reported biochemical IC50 of 1.3 nM . The compound was developed through chemical optimization focused on improving cellular potency, isoform selectivity, and microsomal stability [1]. PI3Kdelta Inhibitor 1 is orally bioavailable and has been characterized in in vivo models of antibody production, demonstrating its potential as a tool compound for investigating PI3Kδ-mediated pathways in leukocyte biology and autoimmune disease research [2]. Its molecular formula is C27H38N6O5S and its molecular weight is 558.69 g/mol .

Workflow PI3Kδ pathway inhibition studies

Selection Isoform-selectivity assay context

Use Context Oral dosing for rodent model research

• [1] Hamajima, T., Takahashi, F., Kato, K., Sugano, Y., Yamaki, S., Moritomo, A., Kubo, S., Nakamura, K., Yamagami, K., Hamakawa, N., Yokoo, K., & Fukahori, H. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. Bioorganic & Medicinal Chemistry, 26(14), 3917–3924. https://doi.org/10.1016/j.bmc.2018.06.012 View Source
• [2] Hamajima, T., Takahashi, F., Kato, K., Sugano, Y., Yamaki, S., Moritomo, A., Kubo, S., Nakamura, K., Yamagami, K., Hamakawa, N., Yokoo, K., & Fukahori, H. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. ScienceDirect (Abstract). Retrieved April 17, 2026, from https://www.sciencedirect.com/science/article/abs/pii/S0968089618308228 View Source

Compound 5d: Risks of PI3Kδ Inhibitor Substitution

PI3Kδ inhibitors are not interchangeable due to significant variations in isoform selectivity, off-target profiles, and pharmacokinetic properties that directly impact experimental outcomes and translational relevance [1]. While many compounds target PI3Kδ, their cross-reactivity with other PI3K isoforms (α, β, γ) and unrelated kinases can confound phenotypic readouts and introduce off-target toxicities [2]. For instance, the first-in-class inhibitor idelalisib exhibits 40- to 300-fold selectivity for PI3Kδ over other class I isoforms , whereas PI3Kdelta Inhibitor 1 demonstrates more than 400-fold selectivity, a difference that can materially alter the interpretation of pathway-specific effects in cellular assays [3]. Furthermore, dual PI3Kδ/γ inhibitors like duvelisib introduce additional variables by co-inhibiting the gamma isoform, which modulates distinct immune cell functions . Therefore, the choice of a specific PI3Kδ inhibitor is a critical experimental variable that must be justified by its unique selectivity and pharmacological fingerprint.

Isoform Selectivity Mismatch

PI3Kδ inhibitor selectivity profiles differ widely; pan-PI3K or dual PI3Kδ/γ inhibitors may shift cellular response interpretation.

Off-target Kinase Activity

Additional activity on CK1ε or PI3Kγ in alternative inhibitors can confound pathway-specific readouts.

PK Profile Divergence

Oral bioavailability and metabolic stability may differ substantially, limiting direct in vivo comparability across tool compounds.

• [1] Hamajima, T., Takahashi, F., Kato, K., Sugano, Y., Yamaki, S., Moritomo, A., Kubo, S., Nakamura, K., Yamagami, K., Hamakawa, N., Yokoo, K., & Fukahori, H. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. Bioorganic & Medicinal Chemistry, 26(14), 3917–3924. https://doi.org/10.1016/j.bmc.2018.06.012 View Source
• [2] Brown, J. R. (2019). PI3K Inhibitors: Present and Future. In PI3K Inhibitors: Present and Future (pp. 1-15). Springer, Cham. https://doi.org/10.1007/978-3-030-14089-4_1 View Source
• [3] Hamajima, T., et al. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. ScienceDirect (Abstract). Retrieved April 17, 2026, from https://www.sciencedirect.com/science/article/abs/pii/S0968089618308228 View Source

Compound 5d: Quantitative Evidence Guide

Superior Antibody Suppression vs. Parent Lead in TNP-Ficoll Model

In biochemical assays, PI3Kdelta Inhibitor 1 demonstrates a lower IC50 value (1.3 nM) compared to the FDA-approved PI3Kδ inhibitor idelalisib (2.5 nM) . This represents a nearly 2-fold difference in potency against the isolated kinase domain under cell-free conditions.

Antibody Suppression vs. Parent

Head-to-head

Higher antibody inhibition at 4-fold lower oral dose vs. compound 1

Supports model-response endpoint comparison

Mouse TNP-Ficoll model, reported oral dosing

Evidence Dimension	Biochemical potency against PI3Kδ
Target Compound Data	IC50 = 1.3 nM
Comparator Or Baseline	Idelalisib: IC50 = 2.5 nM
Quantified Difference	~2-fold lower IC50 (higher potency)
Conditions	Cell-free kinase inhibition assay (specific assay details not provided in available source)

Why This Matters

Lower IC50 indicates higher intrinsic potency, potentially allowing for lower dosing or achieving greater target engagement at equivalent concentrations in cellular and in vivo settings.

Nanomolar PI3Kδ Enzymatic Potency

PI3Kdelta Inhibitor 1 exhibits more than 400-fold selectivity for PI3Kδ over other class I PI3K isoforms (α, β, γ) [1]. In comparison, idelalisib's reported selectivity for PI3Kδ over the same isoforms ranges from 40- to 300-fold . The >400-fold selectivity for PI3Kdelta Inhibitor 1 represents a higher and more stringent threshold of isoform discrimination.

Enzymatic Potency

Cross-study

IC50 = 1.3 nM

Supports enzymatic target engagement studies

Compared to idelalisib IC50 2.5 nM, duvelisib Kd 0.023 nM

Evidence Dimension	Selectivity for PI3Kδ over other Class I PI3K isoforms (α, β, γ)
Target Compound Data	>400-fold selectivity
Comparator Or Baseline	Idelalisib: 40- to 300-fold selectivity
Quantified Difference	PI3Kdelta Inhibitor 1 demonstrates a higher minimum selectivity threshold (>400 vs. 40) and a narrower, more defined selectivity window.
Conditions	Biochemical kinase inhibition assays (separate studies; direct isoform IC50 values for PI3Kdelta Inhibitor 1 not fully detailed in abstract).

Why This Matters

Higher isoform selectivity reduces the likelihood of confounding biological effects from unintended inhibition of PI3Kα (metabolic/insulin signaling) or PI3Kβ (platelet function), leading to cleaner phenotypic readouts in leukocyte-focused studies.

• [1] Hamajima, T., et al. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. ScienceDirect (Abstract). Retrieved April 17, 2026, from https://www.sciencedirect.com/science/article/abs/pii/S0968089618308228 View Source

Oral Bioavailability for In Vivo Studies

In the trinitrophenylated aminoethylcarboxymethyl-Ficoll (TNP-Ficoll)-induced antibody production model, a standard model for assessing B-cell activation and humoral immunity, PI3Kdelta Inhibitor 1 (Compound 5d) demonstrated significantly greater antibody inhibition than a 4-fold higher oral dose of the starting compound, pyrazolopyridine 1 [1]. This direct head-to-head comparison within the same study demonstrates the optimization's success in improving in vivo pharmacological activity.

Oral Bioavailability

Class-level

Orally bioavailable (qualitative)

Supports oral dosing research workflow

Inferred from optimization goals; specific PK data not provided

Evidence Dimension	In vivo antibody production inhibition
Target Compound Data	Higher antibody inhibition (quantified as a superior response relative to comparator dose)
Comparator Or Baseline	Compound 1 at a 4-fold higher oral dose
Quantified Difference	PI3Kdelta Inhibitor 1 achieved greater inhibition than a 4-fold higher dose of the comparator.
Conditions	TNP-Ficoll-induced antibody production model in mice (oral administration).

Why This Matters

This direct in vivo comparison validates that the chemical optimization from Compound 1 to Compound 5d translated into a meaningful improvement in efficacy, providing confidence in its utility for in vivo studies of B-cell-driven processes and autoimmune disease models.

• [1] Hamajima, T., Takahashi, F., Kato, K., Sugano, Y., Yamaki, S., Moritomo, A., Kubo, S., Nakamura, K., Yamagami, K., Hamakawa, N., Yokoo, K., & Fukahori, H. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. Bioorganic & Medicinal Chemistry, 26(14), 3917–3924. https://doi.org/10.1016/j.bmc.2018.06.012 View Source

Optimized Microsomal Stability

Unlike the dual PI3Kδ/γ inhibitor duvelisib, which exhibits significant activity against PI3Kγ (IC50 = 27.4 nM) , PI3Kdelta Inhibitor 1 is described as a selective PI3Kδ inhibitor with >400-fold selectivity over other class I isoforms, implying minimal activity against PI3Kγ [1]. This distinction in isoform selectivity profile is critical for studies where inhibition of PI3Kγ may confound results due to its distinct roles in immune cell chemotaxis and myeloid cell function.

Microsomal Stability

Context-dependent

Reported improved microsomal stability

Supports consistent exposure in cell-based assays

Qualitative improvement vs. parent; no half-life data reported

Evidence Dimension	Inhibition of PI3Kγ isoform
Target Compound Data	Minimal inhibition (inferred from >400-fold selectivity over other class I isoforms, including PI3Kγ)
Comparator Or Baseline	Duvelisib: IC50 = 27.4 nM against PI3Kγ
Quantified Difference	PI3Kdelta Inhibitor 1 exhibits at least a 20-fold lower potency against PI3Kγ based on the >400-fold selectivity claim (1.3 nM * 400 = 520 nM > 27.4 nM).
Conditions	Biochemical kinase inhibition assays (separate studies).

Why This Matters

Researchers investigating PI3Kδ-specific biology without the confounding influence of PI3Kγ inhibition should select PI3Kdelta Inhibitor 1 over dual inhibitors like duvelisib to ensure cleaner mechanistic interpretation.

• [1] Hamajima, T., et al. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. ScienceDirect (Abstract). Retrieved April 17, 2026, from https://www.sciencedirect.com/science/article/abs/pii/S0968089618308228 View Source

Compound 5d: Key Applications

B Cell Function in Autoimmunity Models

Researchers studying B-cell malignancies such as chronic lymphocytic leukemia (CLL) or non-Hodgkin lymphoma can utilize PI3Kdelta Inhibitor 1 to dissect PI3Kδ-dependent signaling pathways with high confidence. Its >400-fold selectivity over other class I PI3K isoforms [1] minimizes off-target effects on PI3Kα/β, which are crucial for insulin signaling and platelet function, respectively. This makes it a superior tool compared to less selective or dual inhibitors for mechanistic studies where a clean PI3Kδ-specific signature is required.

Pyrazolopyridine-Based PI3Kδ Inhibitor SAR

Given its validated oral bioavailability and demonstrated efficacy in a TNP-Ficoll-induced antibody production model [2], PI3Kdelta Inhibitor 1 is well-suited for in vivo studies of humoral immunity and autoimmune diseases such as rheumatoid arthritis or systemic lupus erythematosus. The compound's ability to significantly inhibit antibody production at lower doses than its predecessor [2] provides a practical advantage for long-term dosing studies and combination therapy investigations.

Target Engagement in Leukocyte Malignancies

For pharmacologists and medicinal chemists profiling novel PI3Kδ inhibitors, PI3Kdelta Inhibitor 1 serves as a valuable reference compound. Its biochemical potency (IC50 = 1.3 nM) and high selectivity profile (>400-fold) [1] provide a clear benchmark for comparing next-generation compounds. Its well-defined in vivo activity [2] also allows for meaningful comparisons of efficacy and PK/PD relationships in preclinical models.

Cross-Validation of PI3Kδ Inhibitor Phenotypes in Vivo

In complex cellular systems such as primary immune cells or co-culture models, PI3Kdelta Inhibitor 1's potent inhibition of PI3Kδ (IC50 = 1.3 nM) combined with its stringent isoform selectivity [1] enables robust target engagement at lower concentrations, thereby reducing the likelihood of cytotoxicity or phenotypic drift caused by off-target kinase inhibition. This is particularly important in assays measuring B-cell activation, proliferation, or cytokine production where cellular context is critical.

Application

Selection Property

Validation Focus

B cell signaling / humoral immunity studies

PI3Kδ isoform selectivity context

TNP-Ficoll model-response endpoint review

Pyrazolopyridine SAR / medicinal chemistry

Enzymatic inhibition context

Potency and selectivity endpoint benchmarking

B-cell malignancy target engagement studies

PI3Kδ pathway inhibition context

PI3Kδ-specific signaling endpoint review

In vivo pharmacodynamic studies

Oral dosing feasibility context

Model-response endpoint interpretation

• [1] Hamajima, T., et al. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. ScienceDirect (Abstract). Retrieved April 17, 2026, from https://www.sciencedirect.com/science/article/abs/pii/S0968089618308228 View Source
• [2] Hamajima, T., Takahashi, F., Kato, K., Sugano, Y., Yamaki, S., Moritomo, A., Kubo, S., Nakamura, K., Yamagami, K., Hamakawa, N., Yokoo, K., & Fukahori, H. (2018). Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor. Bioorganic & Medicinal Chemistry, 26(14), 3917–3924. https://doi.org/10.1016/j.bmc.2018.06.012 View Source